ethyl 3-({[9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl]acetyl}amino)benzoate

• CAS RN: 1206991-28-7
• Molecular Formula: C26H24N6O4
• Molecular Weight: 484.516
• IUPAC Name: ethyl 3-[[2-[11-(3,4-dimethylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C26H24N6O4/c1-4-36-25(34)19-6-5-7-20(13-19)27-23(33)15-32-26(35)30-10-11-31-22(24(30)29-32)14-21(28-31)18-9-8-16(2)17(3)12-18/h5-14H,4,15H2,1-3H3,(H,27,33)
• InChI Key: QFGVOUFXLHGPHV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=O)N3C=CN4C(=CC(=N4)C5=CC(=C(C=C5)C)C)C3=N2
• solubility: not available

Description

Ethyl 3-({[9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C26H24N6O4 and its molecular weight is 484.516. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-({[9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl]acetyl}amino)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-({[9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl]acetyl}amino)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study focused on the synthesis of 2-pyrazolines and various derivatives, including pyrazole and pyrazoline compounds bearing benzenesulfonamide moieties, was conducted. These compounds were evaluated for their antimicrobial activity against a range of Gram-negative bacteria, Gram-positive bacteria, and yeast-like fungi. The findings highlighted the antimicrobial potential of certain synthesized compounds, suggesting their relevance in developing new antimicrobial agents (Hassan, 2013).

Heterocyclic Chemistry and Synthesis

Another aspect of research involving related compounds includes the synthesis of heterocyclic systems, such as fused pyrimidinones, via reactions with amino-heterocycles. These synthetic pathways offer insights into the construction of complex heterocyclic frameworks that could serve as key intermediates for the development of pharmaceuticals and materials with unique properties (Kanno et al., 1991).

Molecular Docking and Screening

Further, novel pyridine and fused pyridine derivatives have been synthesized and subjected to in silico molecular docking screenings towards specific target proteins. These studies aim to explore the binding affinities and interactions between synthesized compounds and biological targets, shedding light on their potential therapeutic applications. Additionally, the compounds exhibited antimicrobial and antioxidant activity, indicating their multifaceted potential in scientific research (Flefel et al., 2018).

Advanced Synthesis Techniques

Innovative synthesis methods, such as solvent-free microwave-assisted synthesis, have been applied to the preparation of novel oxazolo[3,2-a]pyrazolo[1,5-d]pyrazin-5-ones. These techniques represent a leap forward in the field of organic synthesis, offering more efficient, eco-friendly, and cost-effective routes to complex heterocyclic compounds (Shen et al., 2013).